2-(3-methoxyphenyl)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(3-methoxyphenyl)-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H19N5O2/c1-25-15-4-2-3-14(11-15)12-17(24)21-7-9-23-10-8-22-18(23)16-13-19-5-6-20-16/h2-6,8,10-11,13H,7,9,12H2,1H3,(H,21,24)
• InChI Key: FYQDITCIIAKDOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)NCCN2C=CN=C2C3=NC=CN=C3
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

2-(3-methoxyphenyl)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes have been studied for their solid-state structures and antioxidant activity, demonstrating significant potential. The study indicates that the structural components of the molecule, such as the pyrazole and acetamide groups, play crucial roles in forming coordination complexes with metal ions, which can be harnessed for antioxidant applications (Chkirate et al., 2019).

Pharmacological Evaluation for Antioxidant and Anticancer Activities

Compounds incorporating heterocyclic frameworks, such as 1,3,4-oxadiazole and pyrazoles, have been evaluated for their pharmacological potential, including toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Such studies suggest that structural analogs of the compound could be assessed for similar pharmacological properties, contributing to the development of new therapeutic agents (Faheem, 2018).

Anticonvulsant Activity

Research on omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives highlights the potential of these compounds in anticonvulsant activity. This indicates that compounds with an imidazole ring, similar to the one in the query, could be of interest in the development of new anticonvulsant medications (Aktürk et al., 2002).

Herbicide Activity and Environmental Impact

The chloroacetamide family, including compounds with chloro and acetamide functionalities, are used as herbicides and have been the subject of environmental and metabolic studies. Understanding the metabolic pathways and environmental impact of such compounds could be essential for developing safer agricultural chemicals (Coleman et al., 2000).

Anti-Microbial Activities

Studies on novel thiazole derivatives incorporating pyrazole moieties have shown significant anti-bacterial and anti-fungal activities. This suggests that compounds with similar structures could be explored for their potential in creating new antimicrobial agents, addressing the growing concern over antibiotic resistance (Saravanan et al., 2010).